Cas no 1260893-29-5 (4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester)

• Product Name: 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester
• CAS No: 1260893-29-5
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 2101261
• Update Time: 2025-05-24

4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester
• CID 91755219

• MDL： MFCD11848174
• Inchi： 1S/C15H16F3NO4/c16-15(17,18)14(12(20)21)6-8-19(9-7-14)13(22)23-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,20,21)
• InChI Key： YEIZCECRDDHXSW-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Topological Polar Surface Area: 66.8

Additional information on 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester

4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester: A Comprehensive Overview

4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester, with the CAS number 1260893-29-5, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with trifluoromethyl and benzyl ester functionalities. The trifluoromethyl group imparts a strong electron-withdrawing effect, while the benzyl ester introduces a lipophilic moiety, making this compound highly versatile for various applications.

The synthesis of 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the trifluoromethyl group and subsequent esterification reactions to form the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of novel drugs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a modulator of ion channels, which are critical in treating conditions such as epilepsy and chronic pain. Additionally, its unique chemical properties make it an ideal candidate for use in advanced materials, such as high-performance polymers and coatings.

Recent research has also explored the use of 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester in bioconjugation reactions. Its ability to form stable bonds with biomolecules has opened new avenues in drug delivery systems and diagnostic tools. Furthermore, its compatibility with various functional groups makes it a valuable building block in combinatorial chemistry.

The structural versatility of this compound is further highlighted by its role in the development of agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. However, extensive toxicity studies are required to ensure its safe application in agricultural settings.

In conclusion, 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid monobenzyl ester (CAS No. 1260893-29-5) represents a significant advancement in organic synthesis. Its diverse applications across pharmaceuticals, materials science, and agrochemistry underscore its importance as a multifunctional compound. As research continues to uncover new uses and optimizations for this compound, it is poised to play an even greater role in advancing scientific and industrial progress.